N-(1-((Tetrahydrofuran-3-yl)oxy)propan-2-yl)thietan-3-amine

• Molecular Formula: C10H19NO2S
• Molecular Weight: 217.33 g/mol
• IUPAC Name: N-[1-(oxolan-3-yloxy)propan-2-yl]thietan-3-amine
• InChI: InChI=1S/C10H19NO2S/c1-8(11-9-6-14-7-9)4-13-10-2-3-12-5-10/h8-11H,2-7H2,1H3
• InChI Key: RATLGBYJVAIHFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(COC1CCOC1)NC2CSC2

Description

N-(1-((Tetrahydrofuran-3-yl)oxy)propan-2-yl)thietan-3-amine is a complex organic compound that features a tetrahydrofuran ring, a thietan ring, and an amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-((Tetrahydrofuran-3-yl)oxy)propan-2-yl)thietan-3-amine typically involves multi-step organic reactions. One common method starts with the preparation of the tetrahydrofuran-3-yl intermediate, which is then reacted with propan-2-yl groups under controlled conditions to form the desired compound. The reaction conditions often include the use of catalysts, specific temperatures, and solvents to ensure the correct formation of the compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to maximize yield and purity while minimizing production costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

N-(1-((Tetrahydrofuran-3-yl)oxy)propan-2-yl)thietan-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups within the compound, leading to the formation of new products.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce amine or alcohol derivatives.

Scientific Research Applications

N-(1-((Tetrahydrofuran-3-yl)oxy)propan-2-yl)thietan-3-amine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(1-((Tetrahydrofuran-3-yl)oxy)propan-2-yl)thietan-3-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(1-((Tetrahydrofuran-3-yl)oxy)propan-2-yl)thietan-2-amine
• N-(1-((Tetrahydrofuran-3-yl)oxy)propan-2-yl)thietan-4-amine

Uniqueness

N-(1-((Tetrahydrofuran-3-yl)oxy)propan-2-yl)thietan-3-amine is unique due to its specific structural configuration, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it a valuable compound for various research applications.